QNZ46

Specification

• Description: QNZ 46 is an antagonist of NR2C- and NR2D-subunit containing NMDA receptors (IC50s = 6 and 3 µM, respectively, for receptors expressed in Xenopus oocytes). It is selective for NR2C- and NR2D-subunit containing NMDA receptors over receptors containing NR2A and NR2B subunits as well as over the AMPA receptor GluR1 (IC50s = 229, >300, and >300 µM, respectively). QNZ 46 acts in a noncompetitive and voltage-independent fashion that requires glutamate but not glycine binding for its activity.; QNZ46 is a NMDA receptor antagonist. QNZ46 inhibits NMDA receptor function in a noncompetitive and voltage-independent manner by an unconventional mechanism that requires binding of glutamate to the GluN2 subunit, but not glycine binding to the GluN1 subunit. QNZ46 could provide an opportunity for the development of pharmacological tools and therapeutic agents that target NMDA receptors at a new site and modulate function by a novel mechanism. NMDA receptors are ionotropic glutamate receptors that mediate excitatory synaptic transmission and have been implicated in several neurological diseases.
• CAS No.: 1237744-13-6
• Molecular Formula: C24H17N3O6
• Molecular Weight: 443.4 g/mol
• IUPAC Name: 4-[6-methoxy-2-[(E)-2-(3-nitrophenyl)ethenyl]-4-oxoquinazolin-3-yl]benzoic acid
• Standard InChI: InChI=1S/C24H17N3O6/c1-33-19-10-11-21-20(14-19)23(28)26(17-8-6-16(7-9-17)24(29)30)22(25-21)12-5-15-3-2-4-18(13-15)27(31)32/h2-14H,1H3,(H,29,30)/b12-5+
• Standard InChI Key: GNLVJIICVWDSNI-LFYBBSHMSA-N
• Isomeric SMILES: COC1=CC2=C(C=C1)N=C(N(C2=O)C3=CC=C(C=C3)C(=O)O)/C=C/C4=CC(=CC=C4)[N+](=O)[O-]
• SMILES: COC1=CC2=C(C=C1)N=C(N(C2=O)C3=CC=C(C=C3)C(=O)O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Canonical SMILES: COC1=CC2=C(C=C1)N=C(N(C2=O)C3=CC=C(C=C3)C(=O)O)C=CC4=CC(=CC=C4)[N+](=O)[O-]
• Appearance: Solid powder